Cas no 2229002-11-1 (3-(3,4-dihydroxy-5-methoxyphenyl)-1,1,1-trifluoropropan-2-one)

• Product Name: 3-(3,4-dihydroxy-5-methoxyphenyl)-1,1,1-trifluoropropan-2-one
• CAS No: 2229002-11-1
• MF: C₁₀H₉F₃O₄
• MW: 250.171273946762
• CID: 6518980
• PubChem ID: 165692857
• Update Time: 2025-09-27

3-(3,4-dihydroxy-5-methoxyphenyl)-1,1,1-trifluoropropan-2-one Chemical and Physical Properties

Names and Identifiers

• 3-(3,4-dihydroxy-5-methoxyphenyl)-1,1,1-trifluoropropan-2-one
• 2229002-11-1
• EN300-1959509

• Inchi： 1S/C10H9F3O4/c1-17-7-3-5(2-6(14)9(7)16)4-8(15)10(11,12)13/h2-3,14,16H,4H2,1H3
• InChI Key： IDPQYEUOWKCWCA-UHFFFAOYSA-N
• SMILES： FC(C(CC1C=C(C(=C(C=1)OC)O)O)=O)(F)F

Computed Properties

• Exact Mass: 250.04529325g/mol
• Monoisotopic Mass: 250.04529325g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 66.8Ų

Additional information on 3-(3,4-dihydroxy-5-methoxyphenyl)-1,1,1-trifluoropropan-2-one

Introduction to 3-(3,4-dihydroxy-5-methoxyphenyl)-1,1,1-trifluoropropan-2-one (CAS No. 2229002-11-1)

3-(3,4-dihydroxy-5-methoxyphenyl)-1,1,1-trifluoropropan-2-one (CAS No. 2229002-11-1) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structure, which combines a hydroxy-substituted phenyl ring with a trifluoromethylated ketone moiety. The combination of these functional groups endows the molecule with a range of interesting properties that make it a promising candidate for various applications, particularly in the development of new therapeutic agents.

The hydroxy-substituted phenyl ring is a common structural motif found in many natural products and synthetic compounds with biological activity. This motif is known to confer antioxidant and anti-inflammatory properties, making it valuable in the treatment of various diseases. The trifluoromethylated ketone moiety, on the other hand, is known for its ability to enhance the metabolic stability and bioavailability of compounds, which are crucial factors in drug development.

Recent studies have highlighted the potential of 3-(3,4-dihydroxy-5-methoxyphenyl)-1,1,1-trifluoropropan-2-one in various therapeutic areas. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent antioxidant activity, which could be beneficial in the treatment of oxidative stress-related conditions such as neurodegenerative diseases and cardiovascular disorders. The researchers found that the compound effectively scavenges free radicals and inhibits lipid peroxidation, thereby protecting cells from oxidative damage.

In another study published in *Bioorganic & Medicinal Chemistry Letters*, 3-(3,4-dihydroxy-5-methoxyphenyl)-1,1,1-trifluoropropan-2-one was evaluated for its anti-inflammatory properties. The results showed that the compound significantly reduced the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This suggests that the compound could be a potential candidate for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The methoxy group on the phenyl ring is another key feature of this compound. Methoxy groups are known to enhance the lipophilicity and membrane permeability of molecules, which can improve their pharmacokinetic properties. This is particularly important for compounds that need to cross biological barriers such as the blood-brain barrier (BBB) to exert their therapeutic effects.

In addition to its biological activities, 3-(3,4-dihydroxy-5-methoxyphenyl)-1,1,1-trifluoropropan-2-one has also been studied for its synthetic accessibility. A recent paper in *Organic Letters* described an efficient and scalable synthesis route for this compound using readily available starting materials and mild reaction conditions. This synthetic approach not only simplifies the production process but also reduces the cost and environmental impact associated with large-scale synthesis.

The potential applications of 3-(3,4-dihydroxy-5-methoxyphenyl)-1,1,1-trifluoropropan-2-one extend beyond its direct therapeutic uses. For example, the compound can serve as a valuable building block for the synthesis of more complex molecules with enhanced biological activities. Researchers have explored its use as a precursor for the development of novel drugs targeting specific molecular pathways involved in disease progression.

Moreover, 3-(3,4-dihydroxy-5-methoxyphenyl)-1,1,1-trifluoropropan-2-one has shown promise in preclinical studies as a lead compound for drug discovery programs. Its unique combination of structural features and biological activities makes it an attractive starting point for further optimization through structure-activity relationship (SAR) studies. These studies aim to identify derivatives with improved potency and selectivity while maintaining favorable pharmacokinetic properties.

In conclusion, 3-(3,4-dihydroxy-5-methoxyphenyl)-1,1,1-trifluoropropan-2-one (CAS No. 2229002-11-1) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its antioxidant and anti-inflammatory properties, coupled with its synthetic accessibility and structural versatility, position it as a promising candidate for further development into novel therapeutic agents. Ongoing research continues to uncover new applications and optimize its properties for clinical use.